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Introduction: The Analytical Imperative for 3,3'-
Dichlorobisphenol A (DCBPA) Detection

Bisphenol A (BPA) is a well-documented endocrine-disrupting chemical, leading to tightened
regulations and its gradual replacement in consumer products.[1][2] However, this has led to
the increased use of BPA analogues, which may exhibit similar or even greater biological
activity.[2] Furthermore, chlorinated derivatives of BPA can form during water disinfection
processes, creating a new class of contaminants.[3] Among these, 3,3'-Dichlorobisphenol A
(DCBPA) is a significant chlorinated BPA derivative found in various environmental and
biological matrices.[3] Its potential for endocrine disruption necessitates robust and sensitive
analytical methods for its detection and quantification to ensure consumer safety and
environmental monitoring.[1] This application note provides a comprehensive guide for the
determination of DCBPA, focusing on a validated Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) workflow.

Chemical Profile: 3,3'-Dichlorobisphenol A
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It is crucial to understand the chemical properties of DCBPA to develop effective analytical
methods.

¢ Molecular Formula: C1sH14Cl202[4]
¢ Molecular Weight: 297.18 g/mol [4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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